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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

SikaBiresin® TD-165 is an amine hardener component formulated for use in two-component

epoxy resin systems.[1] It is utilized in combination with epoxy resins, such as SikaBiresin®

TD150 and SikaBiresin® TD160, to create highly transparent casting resins.[2][3] These

systems are designed for applications in art and decoration, including the creation of

transparent objects, thin inclusions, embeddings, and surface coatings on materials like wood.

[2] The properties of the final cured product are dependent on the specific epoxy resin used in

conjunction with SikaBiresin® TD-165.

Component Properties
The physical properties of the individual components, the resin (Component A) and the

SikaBiresin® TD-165 hardener (Component B), are detailed below.

Property
SikaBiresin®
TD150 (Resin A)

SikaBiresin®
TD160 (Resin A)

SikaBiresin® TD-
165 (Hardener B)

Appearance Bluish-transparent Bluish-transparent Transparent

Composition Unfilled Epoxy Resin Unfilled Epoxy Resin Unfilled Amine

Viscosity (25°C) ~500 mPa·s ~1900 mPa·s ~650 mPa·s

Density (23°C) ~1.12 g/cm³ ~1.12 g/cm³ ~1.00 g/cm³
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The technical specifications of the combined and cured resin systems are presented below.

These values represent the performance of the final material.

SikaBiresin® TD150 / TD-165 System
This system is characterized by its high transparency and a longer reactivity time, making it

suitable for various decorative applications.

Mixing and Reactivity

Parameter Value

Mixing Ratio (by weight) 100 (Resin) : 50 (Hardener)

Mixing Ratio (by volume) 100 (Resin) : 50 (Hardener)

Mixed Viscosity (25°C) ~500 mPa·s

Reactivity (150g at 25°C) ~60 minutes

Tack-free Time (1-3mm layer at 23°C) 8 - 9 hours

Mechanical and Thermal Properties (Cured)

Property
Value (After 7 days
@ RT)

Value (24h @ RT +
16h @ 50°C)

Test Standard

Shore D Hardness ~D 80 ~D 81 ISO 868

Flexural Modulus of

Elasticity
1600 MPa 1600 MPa ISO 178

Elongation at

Maximum Strength
5% 5% ISO 527

Glass Transition

Temperature (Tg)
53°C 53°C ISO 11359-2

SikaBiresin® TD160 / TD-165 System
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This combination offers a faster curing time, suitable for applications requiring quicker

demolding.[3]

Mixing and Reactivity

Parameter Value

Mixing Ratio (by weight) 100 (Resin) : 50 (Hardener)

Mixing Ratio (by volume) 100 (Resin) : 50 (Hardener)

Mixed Viscosity (25°C) ~1100 mPa·s

Reactivity (150g at 25°C) ~40 minutes

Tack-free Time (1-3mm layer at 23°C) 6 - 7 hours

Mechanical and Thermal Properties (Cured)

Property
Value (After 7 days
@ RT)

Value (24h @ 23°C
+ 16h @ 80°C)

Test Standard

Shore D Hardness D 84 - ISO 868

Flexural Modulus 2800 MPa - ISO 178

Elongation at

Maximum Strength
5.3% - ISO 527

Glass Transition

Temperature (Tg)
56°C 73°C ISO 11359-2

Experimental Protocols
The technical data presented is based on standardized laboratory testing. The methodologies

for the key experiments cited are as follows:

ISO 178: Plastics — Determination of flexural properties. This standard specifies the method

for determining the flexural strength and flexural modulus of rigid and semi-rigid plastics
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under defined conditions. A sample of a specific size is subjected to a three-point bending

test until it fractures or until the deformation reaches a predetermined level.

ISO 527: Plastics — Determination of tensile properties. This standard outlines the

procedure for determining the tensile properties of plastics, including tensile strength,

elongation at break, and modulus of elasticity. A dumbbell-shaped specimen is stretched

along its major axis at a constant speed until it breaks.

ISO 868: Plastics and ebonite — Determination of indentation hardness by means of a

durometer (Shore hardness). This method measures the indentation hardness of plastics by

using a durometer of a specified type (in this case, Shore D). The measurement is based on

the penetration of a specific type of indenter forced into the material under specified

conditions.

ISO 11359-2: Plastics — Thermomechanical analysis (TMA) — Part 2: Determination of

coefficient of linear thermal expansion and glass transition temperature. This standard details

the determination of the glass transition temperature (Tg) using a thermomechanical

analyzer. The method involves measuring the change in a material's dimensions as a

function of temperature.

Processing and Handling Workflow
The successful application of SikaBiresin® systems is highly dependent on proper processing.

Key parameters include room temperature, casting thickness, and mixing procedure.[2][3] High

ambient temperatures can accelerate curing and lead to high exothermic reactions, potentially

causing yellowing.[2] For thin layers, a warmer room temperature (25-30°C) is recommended

to ensure optimal properties.[2]
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Preparation

Mixing

Casting & Curing

Post-Processing

Component A (Resin) 
 & B (Hardener) at RT

Measure components 
 (100:50 by weight/volume)

Prepare clean, dry, 
 and sealed mold

Pour mixture into the mold

Thoroughly mix components, 
 avoiding air entrapment

Optional: Transfer to 
 a second container and 

 continue mixing

Allow mixture to self-degas 
 (up to 10 min) or 

 use vacuum chamber

Use a hot air gun to 
 remove surface bubbles

Allow to cure at 
 room temperature

Demold the cured part

Optional: Post-cure with heat 
 for enhanced properties

If required

Perform sanding and 
 polishing for final finish
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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